Cas no 1489572-33-9 (2-(2,6-dichlorophenyl)cyclopropylmethanamine)

• Product Name: 2-(2,6-dichlorophenyl)cyclopropylmethanamine
• CAS No: 1489572-33-9
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• CID: 6101595
• PubChem ID: 62703994
• Update Time: 2025-11-01

2-(2,6-dichlorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichlorophenyl)cyclopropylmethanamine
• Cyclopropanemethanamine, 2-(2,6-dichlorophenyl)-
• (2-(2,6-Dichlorophenyl)cyclopropyl)methanamine
• 1489572-33-9
• EN300-1982414
• CS-0286278
• AKOS011998983
• [2-(2,6-dichlorophenyl)cyclopropyl]methanamine

• Inchi： 1S/C10H11Cl2N/c11-8-2-1-3-9(12)10(8)7-4-6(7)5-13/h1-3,6-7H,4-5,13H2
• InChI Key： USMZFROIDGGGNG-UHFFFAOYSA-N
• SMILES： C1(CN)CC1C1=C(Cl)C=CC=C1Cl

Computed Properties

• Exact Mass: 215.0268547g/mol
• Monoisotopic Mass: 215.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 274.4±30.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,6-dichlorophenyl)cyclopropylmethanamine

2-(2,6-dichlorophenyl)cyclopropylmethanamine: A Novel Compound with Promising Pharmacological Potential

2-(2,6-dichlorophenyl)cyclopropylmethanamine, identified by its CAS number 1489572-33-9, has emerged as a significant compound in the field of pharmaceutical research. This molecule, characterized by its unique structural features, has attracted considerable attention due to its potential applications in various therapeutic areas. Recent studies have highlighted its role in modulating specific biological pathways, making it a subject of interest for both academic and industrial researchers.

The chemical structure of 2-(2,6-dichlorophenyl)cyclopropylmethanamine is composed of a cyclopropyl ring connected to a methanamine group, with the phenyl ring substituted by two chlorine atoms at positions 2 and 6. This combination of functional groups contributes to its distinct pharmacological profile. The molecule's ability to interact with various biological targets has been explored in recent years, with a focus on its potential as a lead compound for drug development.

Recent advancements in medicinal chemistry have revealed that 2-(2,6-dichlorophenyl)cyclopropylmethanamine exhibits selective activity against certain G protein-coupled receptors (GPCRs), which are critical in signaling pathways related to inflammation and immune response. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of the TRPV1 receptor, a key target in the development of analgesic agents.

Moreover, the compound's pharmacokinetic properties have been evaluated in preclinical models. Research indicates that 2-(2,6-dichlorophenyl)cycloprop

Recent advancements in medicinal chemistry have revealed that 2-(2,6-dichlorophenyl)cyclopropylmethanamine exhibits selective activity against certain G protein-coupled receptors (GPCRs), which are critical in signaling pathways related to inflammation and immune response. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of the TRPV1 receptor, a key target in the development of analgesic agents.

Moreover, the compound's pharmacokinetic properties have been evaluated in preclinical models. Research indicates that 2-(2,6-dichlorophenyl)cyclopropylmethanamine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for the development of orally administered therapeutics. These findings suggest that the compound could be a viable candidate for further clinical investigation.

One of the most promising applications of 2-(2,6-dichlorophenyl)cyclopropylmethanamine is in the treatment of chronic inflammatory diseases. A 2024 review in Pharmacological Research highlighted its potential as an anti-inflammatory agent, particularly in conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit pro-inflammatory cytokine production has been a focal point of recent studies, with several preclinical trials demonstrating its efficacy in reducing inflammation in animal models.

Additionally, the compound has shown potential in the field of neuropharmacology. A 2023 study published in Neuropharmacology investigated its effects on the central nervous system, revealing that it may have neuroprotective properties. This could open new avenues for its use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism of action involves the modulation of specific neurotransmitter receptors, which is a key area of ongoing research.

The synthesis of 2-(2,6-dichlorophenyl)cyclopropylmethanamine has also been a subject of interest in organic chemistry. Recent advancements in asymmetric synthesis techniques have enabled the efficient production of this compound with high purity. A 2024 paper in Organic Letters described a novel synthetic route that significantly reduces the number of steps required for its preparation, making it more cost-effective for large-scale production.

Despite its promising potential, the compound is not without challenges. Some studies have indicated that it may have limited bioavailability in certain species, which could affect its therapeutic efficacy. However, ongoing research is focused on optimizing its formulation to enhance its pharmacological properties. This includes the development of prodrug derivatives and the use of nanotechnology to improve its delivery efficiency.

In conclusion, 2-(2,6-dichlorophenyl)cyclopropylmethanamine represents a significant advancement in the field of pharmaceutical research. Its unique structural features and potential applications in multiple therapeutic areas make it a promising candidate for further development. Continued research into its pharmacological properties and optimization of its synthesis will be crucial in determining its role in future medical treatments.